Saxitoxin
Saxitoxin
Brand Name:
Vulcanchem
CAS No.:
35523-89-8
VCID:
VC0120271
InChI:
SMILES:
Molecular Formula:
C₁₀H₁₇N₇O₄
Molecular Weight:
299.29
Saxitoxin
CAS No.: 35523-89-8
Reference Standards
VCID: VC0120271
Molecular Formula: C₁₀H₁₇N₇O₄
Molecular Weight: 299.29
CAS No. | 35523-89-8 |
---|---|
Product Name | Saxitoxin |
Molecular Formula | C₁₀H₁₇N₇O₄ |
Molecular Weight | 299.29 |
Synonyms | (3aS,4R,10aS)-2,6-Diamino-4-[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-1H,10H-pyrrolo[1,2-c]purine-10,10-diol; [3aS-(3aα,4α,10aR*)]-2,6-Diamino-4-_x000B_[[(aminocarbonyl)oxy]methyl]-3a,4,8,9-tetrahydro-1H,10H-pyrrolo[1,2-c]purine-10,10-diol; (+)-Saxi |
Last Modified | Aug 20 2021 |
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